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Compound of Interest

Compound Name: VH032-C6-NH-Boc

Cat. No.: B12372104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information and general best

practices for the handling of VH032-C6-NH-Boc. No specific, official Material Safety Data

Sheet (MSDS) or comprehensive toxicological data for this compound was publicly available at

the time of writing. All personnel handling this chemical should be adequately trained in general

laboratory safety procedures and should exercise caution. This guide is intended to

supplement, not replace, institutional safety protocols and professional judgment.

Introduction
VH032-C6-NH-Boc is a key intermediate used in the synthesis of Proteolysis Targeting

Chimeras (PROTACs). It is a Boc-protected derivative of the von Hippel-Lindau (VHL) E3

ligase ligand VH032. The Boc (tert-butyloxycarbonyl) protecting group can be removed under

acidic conditions, a crucial step in the synthesis of PROTAC molecules. Given its role in drug

development and its reactive nature under certain conditions, a thorough understanding of its

safety and handling is paramount for researchers.

Physicochemical Properties
Limited quantitative data is available for VH032-C6-NH-Boc. The following table summarizes

its known physical and chemical properties.
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Property Value Source

Molecular Formula C35H53N5O6S [1]

Molecular Weight 671.89 g/mol [1]

Appearance Not specified (likely a solid) General knowledge

Solubility Not specified General knowledge

Chemical Stability
The Boc protecting group is

labile under acidic conditions.
[1][2]

Safety and Handling
Due to the absence of a specific MSDS for VH032-C6-NH-Boc, the following guidelines are

based on general principles for handling laboratory chemicals, particularly those with reactive

protecting groups like Boc.

Hazard Identification
While specific hazards are not documented, compounds of this nature may present the

following risks:

Acute Toxicity: Potential for harm if ingested, inhaled, or absorbed through the skin.

Skin and Eye Irritation: May cause irritation upon contact.

Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system.

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling VH032-C6-NH-Boc:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile or other appropriate chemical-resistant gloves.

Body Protection: A laboratory coat.
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Engineering Controls
Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood, especially when handling the solid form to avoid dust inhalation.

Handling and Storage
Receiving: Upon receipt, inspect the container for any damage.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

acids and strong oxidizing agents. The recommended storage conditions are typically

provided on the Certificate of Analysis.

Handling: Avoid creating dust. Use appropriate tools for weighing and transferring the solid.

Avoid contact with skin and eyes. Do not ingest or inhale.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

chemical waste.

Experimental Protocols
No specific experimental protocols for the handling or safety assessment of VH032-C6-NH-Boc
are publicly available. The following is a generalized workflow for its use in a laboratory setting.

General Workflow for Handling VH032-C6-NH-Boc
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General Handling Workflow for VH032-C6-NH-Boc

Preparation
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Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Fume Hood

Weigh and Transfer

Reaction Setup

Quench Reaction (if applicable)

Dispose of Chemical Waste

Clean Glassware

Remove PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling VH032-C6-NH-Boc.
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Spill and Emergency Procedures
Small Spills (Solid): Carefully sweep up the material, avoiding dust generation, and place it in

a sealed container for disposal. Clean the area with a suitable solvent.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Conclusion
VH032-C6-NH-Boc is a valuable research tool in the field of targeted protein degradation.

While specific safety data is lacking, adherence to standard, prudent laboratory practices for

handling chemical intermediates is essential. Researchers should always consult their

institution's safety guidelines and perform a thorough risk assessment before beginning any

new experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12372104#vh032-c6-nh-boc-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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